8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H27N3O2/c1-2-13-6-8-16(9-7-13)14(20)19(15(21)17-16)12-18-10-4-3-5-11-18/h13H,2-12H2,1H3,(H,17,21)
• InChI Key: FUJFCRQULDCGIC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2(CC1)C(=O)N(C(=O)N2)CN3CCCCC3
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a spirocyclic diamine that possesses a unique structural framework, making it an interesting target for synthesis and study.

Mechanism of Action

The mechanism of action of 8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione is not well understood. However, it has been shown to have an inhibitory effect on certain enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of neurotransmitters in the brain.
Biochemical and physiological effects:
Studies have shown that this compound has a range of biochemical and physiological effects. It has been shown to have antioxidant properties, as well as anti-inflammatory and anti-tumor effects. It has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione in lab experiments is its unique structural framework, which makes it an interesting target for synthesis and study. However, one limitation is that its mechanism of action is not well understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another direction is to study its mechanism of action in more detail, which could lead to a better understanding of its biochemical and physiological effects. Additionally, further research could be done to optimize its synthesis and study its potential as a scaffold for the development of new compounds.

Synthesis Methods

The synthesis of 8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione can be achieved through a multi-step process. The first step involves the reaction of ethyl 3-oxobutanoate with piperidine to form 3-(piperidin-1-yl)butanoic acid ethyl ester. This intermediate is then reacted with ethyl chloroformate and sodium azide to form the spirocyclic diamine product.

Scientific Research Applications

The unique structural framework of 8-Ethyl-3-(piperidin-1-ylmethyl)-1,3-diazaspiro[4.5]decane-2,4-dione makes it a promising compound for use in medicinal chemistry. It has been studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders.